Cas no 885460-14-0 ((4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine)

• Product Name: (4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine
• CAS No: 885460-14-0
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 5226520
• Update Time: 2026-03-07

(4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine

• Inchi： 1S/C11H12ClN3/c1-15(2)7-10-13-9-6-4-3-5-8(9)11(12)14-10/h3-6H,7H2,1-2H3
• InChI Key： FOYZORGYMUFUBD-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(Cl)N=C1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine

Research Brief on (4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine (CAS: 885460-14-0): Recent Advances and Applications

The compound (4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine (CAS: 885460-14-0) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. As a quinazoline derivative, this molecule exhibits a unique structural framework that makes it a promising candidate for targeting various biological pathways. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, particularly in oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, efficacy, and future directions for research.

One of the key areas of interest for (4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine is its role as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling, and their dysregulation is often associated with cancer and other diseases. Recent in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific tyrosine kinases, such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These findings suggest its potential as a targeted therapy for cancers driven by kinase mutations. Furthermore, molecular docking studies have elucidated the binding interactions between the compound and the kinase active sites, providing a structural basis for its inhibitory effects.

In addition to its anticancer properties, (4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine has shown promise in antimicrobial applications. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in bacterial replication highlights its potential as a novel antibiotic. These findings are particularly relevant in the context of the growing global threat of antimicrobial resistance.

The synthesis and optimization of (4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine have also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. For instance, a 2022 study in Organic & Biomolecular Chemistry described a one-pot synthesis method that reduces the use of hazardous reagents and improves yield. Such innovations are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of (4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine. Pharmacokinetic studies have revealed issues related to bioavailability and metabolic stability, which may limit its therapeutic utility. However, recent efforts to design prodrugs or nanoparticle-based delivery systems aim to address these limitations. For example, a 2023 preprint on bioRxiv detailed the encapsulation of the compound in polymeric nanoparticles, resulting in enhanced solubility and targeted delivery to tumor tissues.

In conclusion, (4-Chloro-quinazolin-2-ylmethyl)-dimethyl-amine (CAS: 885460-14-0) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in oncology and antimicrobial therapy, coupled with advances in synthesis and formulation, underscore its value as a research focus. Future studies should prioritize addressing pharmacokinetic challenges and exploring combination therapies to maximize its therapeutic impact. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.